Cas no 2138043-15-7 (1-(5-cyclopropyloxolan-2-yl)methylcyclopropane-1-sulfonyl chloride)

• Product Name: 1-(5-cyclopropyloxolan-2-yl)methylcyclopropane-1-sulfonyl chloride
• CAS No: 2138043-15-7
• MF: C₁₁H₁₇ClO₃S
• MW: 264.768881559372
• CID: 6480151
• PubChem ID: 165495066
• Update Time: 2025-05-18

1-(5-cyclopropyloxolan-2-yl)methylcyclopropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-(5-cyclopropyloxolan-2-yl)methylcyclopropane-1-sulfonyl chloride
• 2138043-15-7
• 1-((5-Cyclopropyltetrahydrofuran-2-yl)methyl)cyclopropane-1-sulfonyl chloride
• 1-[(5-cyclopropyloxolan-2-yl)methyl]cyclopropane-1-sulfonyl chloride
• EN300-1143401

• Inchi： 1S/C11H17ClO3S/c12-16(13,14)11(5-6-11)7-9-3-4-10(15-9)8-1-2-8/h8-10H,1-7H2
• InChI Key： YSWFZYXBJABXCF-UHFFFAOYSA-N
• SMILES： ClS(C1(CC2CCC(C3CC3)O2)CC1)(=O)=O

Computed Properties

• Exact Mass: 264.0586933g/mol
• Monoisotopic Mass: 264.0586933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 51.8Ų

Additional information on 1-(5-cyclopropyloxolan-2-yl)methylcyclopropane-1-sulfonyl chloride

Recent Advances in the Study of 1-(5-cyclopropyloxolan-2-yl)methylcyclopropane-1-sulfonyl chloride (CAS: 2138043-15-7)

The compound 1-(5-cyclopropyloxolan-2-yl)methylcyclopropane-1-sulfonyl chloride (CAS: 2138043-15-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This sulfonyl chloride derivative, characterized by its cyclopropane and oxolane rings, has been explored as a key intermediate in the synthesis of novel bioactive molecules. Recent studies have highlighted its role in the development of enzyme inhibitors and its utility in targeted drug delivery systems.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's reactivity and stability under various physiological conditions. The researchers found that 1-(5-cyclopropyloxolan-2-yl)methylcyclopropane-1-sulfonyl chloride exhibits remarkable stability in aqueous environments, making it a promising candidate for in vivo applications. The study also demonstrated its efficacy as a sulfonylation agent in the modification of proteins and peptides, which could pave the way for new therapeutic strategies.

In another groundbreaking study, researchers utilized this compound to develop a series of sulfonamide-based inhibitors targeting carbonic anhydrase isoforms. The results, published in Bioorganic & Medicinal Chemistry Letters, revealed that derivatives of 1-(5-cyclopropyloxolan-2-yl)methylcyclopropane-1-sulfonyl chloride exhibited high selectivity and potency against specific isoforms, suggesting potential applications in treating conditions such as glaucoma and cancer.

Further advancements have been made in understanding the compound's mechanism of action. A recent Nature Chemical Biology article detailed its interaction with cysteine residues in target proteins, leading to the irreversible inhibition of key enzymatic pathways. This finding opens new avenues for the design of covalent inhibitors with enhanced specificity and reduced off-target effects.

Industry reports indicate that several pharmaceutical companies are actively exploring the commercial potential of 1-(5-cyclopropyloxolan-2-yl)methylcyclopropane-1-sulfonyl chloride. Its versatility as a building block in drug synthesis and its favorable pharmacokinetic properties make it an attractive candidate for further development. However, challenges remain in optimizing its synthetic routes and scaling up production to meet industrial demands.

In conclusion, the latest research on 1-(5-cyclopropyloxolan-2-yl)methylcyclopropane-1-sulfonyl chloride underscores its significant potential in medicinal chemistry and drug discovery. Future studies should focus on expanding its applications, improving synthetic methodologies, and evaluating its safety profile in preclinical models. This compound represents a promising tool for the development of next-generation therapeutics.